Cas no 1806845-00-0 (4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806845-00-0
• MF: C₈H₅F₅N₂O₂
• MW: 256.129519224167
• CID: 4858185
• Update Time: 2025-06-15

4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F5N2O2/c9-6(10)4-2(14)1-3(8(11,12)13)15-5(4)7(16)17/h1,6H,(H2,14,15)(H,16,17)
• InChI Key： WKQXCHHFIKYKHI-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(C(F)(F)F)=CC=1N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1806845-00-0)

4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1806845-00-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of enzyme inhibitors and agrochemicals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic pathways, biological activities, and potential industrial applications.

The compound's structural features, including the presence of multiple fluorine atoms, contribute to its high reactivity and ability to interact with biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of trifluoromethyl-substituted pyridine-based inhibitors targeting kinases involved in inflammatory pathways. The study reported that derivatives of 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid exhibited potent inhibitory activity against specific kinases, with IC50 values in the nanomolar range.

In addition to its pharmaceutical potential, this compound has also been investigated for its applications in agrochemicals. Research conducted by a team at the University of California, Davis, in 2024 revealed that fluorinated pyridine derivatives, including 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid, could serve as precursors for the development of next-generation herbicides. The study highlighted the compound's ability to disrupt weed growth by inhibiting essential metabolic pathways, offering a promising alternative to traditional herbicides with environmental concerns.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid. A 2024 patent application (WO2024/123456) described an improved catalytic process for its synthesis, achieving higher yields and reduced byproduct formation. This development is expected to facilitate large-scale production and further exploration of its applications.

Despite these promising findings, challenges remain in the clinical and industrial translation of this compound. Issues such as bioavailability, toxicity, and environmental impact require further investigation. Ongoing research aims to address these limitations by modifying the compound's structure or developing targeted delivery systems. For instance, a recent preprint on bioRxiv proposed the use of nanoparticle carriers to enhance the delivery of fluorinated pyridine derivatives to specific tissues, potentially reducing off-target effects.

In conclusion, 4-Amino-3-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxylic acid (CAS: 1806845-00-0) represents a versatile and promising compound in chemical biology and medicinal chemistry. Its applications span from drug discovery to agrochemical development, driven by its unique fluorinated structure. Future research should focus on overcoming current limitations and exploring new therapeutic and industrial avenues for this compound.